3-amino-N-(3,4-dichlorophenyl)-6-(4-methoxyphenyl)-4-(trifluoromethyl)thieno[2,3-b]pyridine-2-carboxamide

• Molecular Formula: C22H14Cl2F3N3O2S
• Molecular Weight: 512.3 g/mol
• IUPAC Name: 3-amino-N-(3,4-dichlorophenyl)-6-(4-methoxyphenyl)-4-(trifluoromethyl)thieno[2,3-b]pyridine-2-carboxamide
• InChI: InChI=1S/C22H14Cl2F3N3O2S/c1-32-12-5-2-10(3-6-12)16-9-13(22(25,26)27)17-18(28)19(33-21(17)30-16)20(31)29-11-4-7-14(23)15(24)8-11/h2-9H,28H2,1H3,(H,29,31)
• InChI Key: JZYKCDLUTUAUJQ-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)C2=NC3=C(C(=C2)C(F)(F)F)C(=C(S3)C(=O)NC4=CC(=C(C=C4)Cl)Cl)N

Description

3-amino-N-(3,4-dichlorophenyl)-6-(4-methoxyphenyl)-4-(trifluoromethyl)thieno[2,3-b]pyridine-2-carboxamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a member of the thienopyridine family of compounds and has been found to have a wide range of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of 3-amino-N-(3,4-dichlorophenyl)-6-(4-methoxyphenyl)-4-(trifluoromethyl)thieno[2,3-b]pyridine-2-carboxamide involves the inhibition of specific proteins that are involved in various biological processes. This compound targets proteins such as cyclin-dependent kinases, which are involved in cell growth and division, and histone deacetylases, which are involved in gene expression. By inhibiting these proteins, this compound can have a wide range of biochemical and physiological effects.
Biochemical and Physiological Effects:
3-amino-N-(3,4-dichlorophenyl)-6-(4-methoxyphenyl)-4-(trifluoromethyl)thieno[2,3-b]pyridine-2-carboxamide has been found to have a wide range of biochemical and physiological effects. Some of these effects include:
1. Anti-Cancer Properties: This compound inhibits the growth of cancer cells by targeting specific proteins that are involved in cell growth and division.
2. Neuroprotective Properties: This compound has been found to have neuroprotective properties, which make it a valuable tool for studying neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
3. Vasodilatory Effects: 3-amino-N-(3,4-dichlorophenyl)-6-(4-methoxyphenyl)-4-(trifluoromethyl)thieno[2,3-b]pyridine-2-carboxamide has been shown to have vasodilatory effects, which make it a valuable tool for studying cardiovascular diseases such as hypertension and atherosclerosis.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-amino-N-(3,4-dichlorophenyl)-6-(4-methoxyphenyl)-4-(trifluoromethyl)thieno[2,3-b]pyridine-2-carboxamide in lab experiments is its wide range of biochemical and physiological effects. This compound can be used to study various biological processes and diseases, making it a valuable tool for scientific research. However, one of the limitations of using this compound in lab experiments is its potential toxicity. This compound can be toxic to cells at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for the study of 3-amino-N-(3,4-dichlorophenyl)-6-(4-methoxyphenyl)-4-(trifluoromethyl)thieno[2,3-b]pyridine-2-carboxamide. Some of these directions include:
1. Development of New Anti-Cancer Drugs: The anti-cancer properties of this compound make it a valuable tool for the development of new anti-cancer drugs.
2. Study of Neurodegenerative Diseases: The neuroprotective properties of this compound make it a valuable tool for the study of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
3. Study of Cardiovascular Diseases: The vasodilatory effects of this compound make it a valuable tool for the study of cardiovascular diseases such as hypertension and atherosclerosis.
4. Development of New Drug Delivery Systems: The potential toxicity of this compound can be mitigated by developing new drug delivery systems that can target specific cells or tissues.

Synthesis Methods

The synthesis of 3-amino-N-(3,4-dichlorophenyl)-6-(4-methoxyphenyl)-4-(trifluoromethyl)thieno[2,3-b]pyridine-2-carboxamide involves the reaction of 3,4-dichloroaniline, 4-methoxyphenylboronic acid, and 2-(trifluoromethyl)thiophene-3-carboxylic acid in the presence of a palladium catalyst. The reaction is carried out in a solvent such as dimethylformamide, and the product is purified by recrystallization.

Scientific Research Applications

3-amino-N-(3,4-dichlorophenyl)-6-(4-methoxyphenyl)-4-(trifluoromethyl)thieno[2,3-b]pyridine-2-carboxamide has been studied for its potential applications in scientific research. This compound has been found to have a wide range of biochemical and physiological effects, making it a valuable tool for studying various biological processes. Some of the scientific research applications of this compound include:
1. Cancer Research: 3-amino-N-(3,4-dichlorophenyl)-6-(4-methoxyphenyl)-4-(trifluoromethyl)thieno[2,3-b]pyridine-2-carboxamide has been found to have anti-cancer properties. This compound inhibits the growth of cancer cells by targeting specific proteins that are involved in cell growth and division.
2. Neurological Research: This compound has also been studied for its potential applications in neurological research. It has been found to have neuroprotective properties, which make it a valuable tool for studying neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
3. Cardiovascular Research: 3-amino-N-(3,4-dichlorophenyl)-6-(4-methoxyphenyl)-4-(trifluoromethyl)thieno[2,3-b]pyridine-2-carboxamide has also been found to have potential applications in cardiovascular research. This compound has been shown to have vasodilatory effects, which make it a valuable tool for studying cardiovascular diseases such as hypertension and atherosclerosis.